Cas no 91237-66-0 (Ruthenium(2+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11-L)- (9CI))

• Product Name: Ruthenium(2+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11-L)- (9CI)
• CAS No: 91237-66-0
• MF: C₇₂H₄₈N₆Ru
• MW: 1098.26173591614
• CID: 807634
• PubChem ID: 11979786
• Update Time: 2025-04-19

Ruthenium(2+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11-L)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ruthenium(2+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11-L)- (9CI)
• 4,7-diphenyl-1,10-phenanthroline,ruthenium(2+)
• tris(4,7-diphenyl-1,10-phenanthroline)ruthenium (II)
• Bathophenanthroline ruthenium(II)
• DTXSID70238454
• 4,7-diphenyl-1,10-phenanthroline;ruthenium(2+)
• 91237-66-0
• Ru-Tdpa
• Ruthenium tris(4,7-diphenylphenanthroline)
• Q27123594
• tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II)
• Ruthenium(2+), tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)-, (OC-6-11-lambda)-

• Inchi： 1S/3C24H16N2.Ru/c3*1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18;/h3*1-16H;/q;;;+2
• InChI Key： SWLIDTNABLVSBK-UHFFFAOYSA-N
• SMILES： [Ru+2].N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1098.298386g/mol
• Monoisotopic Mass: 1098.298386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 79
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.3Ų